Cas no 50909-89-2 (Progesterone 3-(O-carboxymethyl)oxime)

Progesterone 3-(O-carboxymethyl)oxime is a chemically modified derivative of progesterone, featuring a carboxymethyloxime group at the C3 position. This modification enhances its utility in conjugation and derivatization applications, particularly in immunoassays and antibody production. The carboxymethyloxime moiety facilitates covalent linkage to carrier proteins or solid supports, making it valuable for developing immunogens or diagnostic reagents. Its stability and reactivity under mild conditions ensure efficient coupling while preserving the steroidal framework. This compound is widely used in endocrinology research, hormone detection, and the development of progesterone-specific antibodies, offering precise and reproducible results in analytical and preparative workflows.

Progesterone 3-(O-carboxymethyl)oxime structure

50909-89-2 structure

Product Name:Progesterone 3-(O-carboxymethyl)oxime

CAS No:50909-89-2

MF:C₂₃H₃₃NO₄

MW:387.512427091599

CID:372910

PubChem ID:11977776

Update Time:2025-05-28

Progesterone 3-(O-carboxymethyl)oxime Chemical and Physical Properties

Names and Identifiers

- Acetic acid,[[(20-oxopregn-4-en-3-ylidene)amino]oxy]-
- 17β-hydroxyprogesterone 3-carboxymethyloxine
- 4-PREGNEN-3,20-DIONE 3-O-CARBOXYMETHYLOXIME
- 4-PREGNENE-3,20-DIONE 3-[O-CARBOXYMETHYL]OXIME
- ({[(3E)-20-oxopregn-4-en-3-ylidene]amino}oxy)acetic acid
- ({[(3Z,8ξ,9ξ,14ξ)-20-oxopregn-4-en-3-ylidene]amino}oxy)acetic acid
- Acetic acid, (((20-oxopregn-4-en-3-ylidene)amino)oxy)-
- [[[(3E)-20-Oxopregn-4-en-3-ylidene]amino]oxy]acetic acid
- 8N5C9L9PDH
- SCHEMBL24703850
- 50909-89-2
- CHEBI:62042
- P4 3-carboxymethyloxime
- Acetic acid, [[[(3E)-20-oxopregn-4-en-3-ylidene]amino]oxy]-
- Progesterone 3-(O-carboxymethyl)oxime
- progesterone 3-O-(carboxymethyl)oxime
- progesterone 3-carboxymethyloxime
- P4-3-CMO
- 4-Pregnene-3,20-dione 3-(O-carboxymethyl)oxime
- {[(20-oxopregn-4-en-3-ylidene)amino]oxy}acetic acid
- 58116-42-0
- 2-[(E)-[(8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ylidene]amino]oxyacetic acid
- PPELYUTTZHLIAZ-HZZOJEDPSA-N
- Inchi： 1S/C23H33NO4/c1-14(25)18-6-7-19-17-5-4-15-12-16(24-28-13-21(26)27)8-10-22(15,2)20(17)9-11-23(18,19)3/h12,17-20H,4-11,13H2,1-3H3,(H,26,27)/b24-16+/t17-,18+,19-,20-,22-,23+/m0/s1
- InChI Key： PPELYUTTZHLIAZ-CDUDAXDSSA-N
- SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=C/C(/CC[C@]4(C)[C@H]3CC[C@@]21C)=N/OCC(=O)O

Computed Properties

Exact Mass: 387.241
Monoisotopic Mass: 387.241
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 741
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 4
Topological Polar Surface Area: 76A^2

Experimental Properties

Density: 1.29
Boiling Point: 537.5°Cat760mmHg
Flash Point: 278.9°C
Refractive Index: 1.624
PSA: 75.96000
LogP: 4.61160

Progesterone 3-(O-carboxymethyl)oxime Security Information

WGK Germany：3
Hazard Category Code： 40
Safety Instruction： 22-36
Hazardous Material Identification：

Progesterone 3-(O-carboxymethyl)oxime Pricemore >>

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